Cas no 955964-73-5 (2,7-Dibromo-9-(1-octylnonyl)-9H-carbazole)

• Product Name: 2,7-Dibromo-9-(1-octylnonyl)-9H-carbazole
• CAS No: 955964-73-5
• MF: C₂₉H₄₁Br₂N
• MW: 563.450546979904
• MDL: MFCD16619379
• CID: 1032104
• PubChem ID: 253661674
• Update Time: 2025-10-17

2,7-Dibromo-9-(1-octylnonyl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 2,7-Dibromo-9-(heptadecan-9-yl)-9H-carbazole
• 2,7-Dibromo-9-(9-heptadecyl)carbazole
• 2,7-dibromo-9-heptadecan-9-ylcarbazole
• 2,5-DIMETHYL-6-METHOXYBENZOSELENAZOLE
• N-9'-heptadecanyl-2,7-dibromocarbazole
• N-9'-heptadecyl-2,7-dibromocarbazole
• 2,7-DIBROMO-9-(1-OCTYLNONYL)-9H-CARBAZOLE
• AK123235
• C29H41Br2N
• 6477AC
• 2,7-dibromo-9-(1-octylnonyl)carbazole
• AX8247413
• ST24038882
• D4490
• 2,7-Dibromo-9-(1-octylnonyl)9H-carbazole
• 964D735
• 2,7-二溴-9-(9-十七烷基)咔唑
• 2,7-Dibromo-9-(1-octylnonyl)-9H-carbazole (ACI)
• 9-Heptadecanyl-2,7-dibromocarbazole
• N-(1-Octylnonyl)-2,7-dibromocarbazole
• N-9-Heptadecanyl-2,7-Dibromocarbazole
• N-9′-Heptadecanyl-2,7-dibromocarbazole
• 2,7-Dibromo-9-(9-heptadecyl)-9H-carbazole
• SY055991
• AKOS016011763
• CS-0152273
• 955964-73-5
• SCHEMBL12131327
• DB-216775
• 2,7-DIBROMO-9-(HEPTADECAN-9-YL)CARBAZOLE
• DB-121890
• SB66748
• DS-6907
• DTXSID30694739
• MFCD16619379
• 2,7-Dibromo-9-(1-octylnonyl)-9H-carbazole

• MDL： MFCD16619379
• Inchi： 1S/C29H41Br2N/c1-3-5-7-9-11-13-15-25(16-14-12-10-8-6-4-2)32-28-21-23(30)17-19-26(28)27-20-18-24(31)22-29(27)32/h17-22,25H,3-16H2,1-2H3
• InChI Key： HRUNMSCVUSIWQM-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(C3C(N2C(CCCCCCCC)CCCCCCCC)=CC(Br)=CC=3)=CC=1

Computed Properties

• Exact Mass: 561.16100
• Monoisotopic Mass: 561.16058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 32
• Rotatable Bond Count: 15
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9
• XLogP3: 12.6

Experimental Properties

• Density: 1.25
• Melting Point: 70.0 to 74.0 deg-C
• Boiling Point: 595°C at 760 mmHg
• Flash Point: 313.6±28.2 °C
• PSA: 4.93000
• LogP: 11.36180
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

2,7-Dibromo-9-(1-octylnonyl)-9H-carbazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls
• Other Chemical Reagents

Additional information on 2,7-Dibromo-9-(1-octylnonyl)-9H-carbazole

Introduction to 2,7-Dibromo-9-(1-octylnonyl)-9H-carbazole (CAS No. 955964-73-5) in Modern Chemical and Biomedical Research

2,7-Dibromo-9-(1-octylnonyl)-9H-carbazole, identified by the Chemical Abstracts Service Number (CAS No.) 955964-73-5, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This carbazole derivative, characterized by its brominated and alkoxy-substituted structure, exhibits unique physicochemical properties that make it a valuable candidate for various applications, particularly in the development of advanced materials and bioactive molecules.

The molecular structure of 2,7-Dibromo-9-(1-octylnonyl)-9H-carbazole consists of a central carbazole core substituted with two bromine atoms at the 2 and 7 positions, and an octylnonyl chain attached at the 9-position. This particular arrangement imparts distinct electronic and steric properties to the molecule, enhancing its utility in optoelectronic devices and as a precursor in synthetic chemistry. The bromine substituents, in particular, provide reactive sites for further functionalization, enabling the construction of more complex derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on carbazole derivatives due to their remarkable photophysical properties and potential applications in organic electronics. The brominated carbazoles, such as 2,7-Dibromo-9-(1-octylnonyl)-9H-carbazole, have been extensively studied for their role in the development of light-emitting diodes (LEDs), organic photovoltaics (OPVs), and other optoelectronic devices. The presence of bromine atoms enhances the thermal stability and processability of these materials, making them more suitable for industrial applications.

Moreover, the alkoxy side chain in 2,7-Dibromo-9-(1-octylnonyl)-9H-carbazole contributes to its solubility in common organic solvents, facilitating its use in solution-based fabrication techniques such as spin-coating and inkjet printing. This solubility is crucial for the production of thin-film devices where uniform layer formation is essential for optimal performance.

The biomedical applications of 2,7-Dibromo-9-(1-octylnonyl)-9H-carbazole are also increasingly being explored. Carbazole derivatives have shown promise as antimicrobial agents, due to their ability to disrupt bacterial cell membranes and inhibit microbial growth. The bromine substituents may further enhance these antimicrobial properties by increasing the electrophilicity of the molecule, making it more reactive towards biological targets. Preliminary studies have indicated that this compound exhibits significant activity against certain resistant bacterial strains, suggesting its potential as a novel therapeutic agent.

Additionally, the structural motif of carbazoles has been linked to their role as kinase inhibitors and other pharmacological applications. The rigid planar structure of carbazole derivatives allows for precise interactions with biological targets, making them effective scaffolds for drug design. The bromine atoms can serve as handles for further derivatization, enabling the optimization of binding affinity and selectivity. Current research is focused on modifying 2,7-Dibromo-9-(1-octylnonyl)-9H-carbazole to develop more potent inhibitors targeting specific disease pathways.

The synthesis of 2,7-Dibromo-9-(1-octylnonyl)-9H-carbazole involves multi-step organic transformations that highlight its synthetic versatility. The introduction of bromine atoms can be achieved through electrophilic aromatic substitution reactions using reagents such as N-bromosuccinimide (NBS). The subsequent alkylation step introduces the octylnonyl chain via nucleophilic substitution or other coupling reactions. These synthetic routes are well-established and can be adapted to produce various carbazole derivatives with different substituents.

In conclusion,2,7-Dibromo-9-(1-octylnonyl)-9H-carbazole (CAS No. 955964-73-5) represents a fascinating compound with diverse applications spanning from advanced materials to biomedical research. Its unique structural features make it a versatile building block for further chemical innovation. As research continues to uncover new functionalities and applications for this compound, it is expected to play an increasingly important role in both academic and industrial settings.